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Introduction
Carbomer 980 is a high molecular weight, cross-linked polyacrylic acid polymer.[1][2][3] It is a

synthetic polymer used extensively in the pharmaceutical, cosmetic, and personal care

industries as a high-efficiency rheology modifier, thickener, suspending agent, and stabilizer.[2]

[3][4] This technical guide provides an in-depth overview of the core physicochemical

properties of Carbomer 980, complete with experimental protocols and visual representations

of key processes to support research and development activities.

Physicochemical Properties
Carbomer 980 is a white, fluffy, hygroscopic powder with a slightly acetic odor.[5][6] It is a

polymer of acrylic acid, cross-linked with allyl ethers of pentaerythritol or sucrose. The general

chemical structure consists of repeating units of acrylic acid.

Table 1: General Physicochemical Properties of
Carbomer 980
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Property Value/Description References

Appearance White, fluffy powder [5]

Odor Slightly acetic [5]

pKa

Approximately 4.5 - 5.0

(estimated based on

polyacrylic acid)

Molecular Weight

High molecular weight

polymer; specific value is

proprietary and not publicly

disclosed.

[6][7]

Carboxylic Acid Content 56.0% - 68.0% [5]

Table 2: Specifications for Carbomer 980 NF (National
Formulary)

Parameter Specification References

Viscosity (0.2 wt% mucilage,

neutralized to pH 7.3-7.8)
13,000 - 30,000 cP [5]

Viscosity (0.5 wt% mucilage,

neutralized to pH 7.3-7.8)
40,000 - 60,000 cP [5][8]

Clarity (% Transmission, 0.5%

neutralized dispersion at 420

nm)

≥ 85% [5]

Loss on Drying ≤ 2.0% [5]

Residual Ethyl Acetate ≤ 0.30% [5]

Residual Cyclohexane ≤ 0.30% [5]

Heavy Metals ≤ 20 ppm [5]
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Mechanism of Action: Thickening and Gel
Formation
The primary function of Carbomer 980 as a thickening agent is based on its molecular

structure and behavior in an aqueous environment. In its dry, powdered form, the polymer

chains are tightly coiled. Upon dispersion in water, the polymer begins to hydrate and partially

uncoil. When a neutralizing agent (e.g., sodium hydroxide, triethanolamine) is added, the

carboxylic acid groups along the polymer backbone become ionized, resulting in electrostatic

repulsion between the negatively charged groups. This repulsion causes the polymer chains to

uncoil and expand, leading to a significant increase in the viscosity of the solution and the

formation of a gel.
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Carbomer 980 Neutralization and Thickening Mechanism
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Carbomer 980 Neutralization and Thickening Mechanism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b3030406?utm_src=pdf-body-img
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are crucial for

quality control and formulation development.

Viscosity Determination (USP Monograph Method)
This protocol is based on the United States Pharmacopeia (USP) monograph for carbomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Viscosity Determination Workflow

Start

Prepare 0.5% w/w Carbomer 980 dispersion in water
(stirring at 1000 ± 50 rpm for 15 min)

Allow dispersion to hydrate for 30 minutes
in a 25°C water bath

Neutralize to pH 7.3-7.8 with NaOH solution
while stirring at 300 ± 25 rpm

Equilibrate the neutralized gel for 1 hour
in a 25°C water bath

Measure viscosity using a Brookfield RVT viscometer
at 20 rpm with the appropriate spindle

End
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Viscosity Determination Workflow

Methodology:
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Preparation of Dispersion: Slowly add 2.50 g of Carbomer 980 (previously dried in a vacuum

at 80°C for 1 hour) to 500 mL of water in a 1000-mL beaker while continuously stirring at

1000 ± 50 rpm. The stirrer should have a three-blade marine impeller. Continue stirring for 15

minutes.

Hydration: Remove the stirrer and place the beaker in a 25°C water bath for 30 minutes to

allow the polymer to fully hydrate.

Neutralization: While stirring at 300 ± 25 rpm, titrate the dispersion with a sodium hydroxide

solution (e.g., 18% w/v) to a pH between 7.3 and 7.8.

Equilibration: Return the neutralized mucilage to the 25°C water bath for 1 hour.

Viscosity Measurement: Measure the viscosity using a Brookfield RVT viscometer at 20 rpm.

For a 0.5% dispersion, a #7 spindle is typically used.

pKa Determination (Potentiometric Titration)
The pKa of Carbomer 980 can be determined by potentiometric titration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pKa Determination Workflow

Start

Prepare a dilute aqueous dispersion of Carbomer 980
(e.g., 0.1% w/v)

Acidify the dispersion to a low pH (e.g., pH 2.5)
with a standard acid (e.g., 0.1 M HCl)

Titrate with a standard base (e.g., 0.1 M NaOH)
while recording the pH at each increment of titrant added

Plot the titration curve (pH vs. volume of titrant)

Determine the pKa from the half-neutralization point
of the titration curve

End
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Solution Preparation: Prepare a dilute aqueous dispersion of Carbomer 980 (e.g., 0.1%

w/v).

Acidification: Acidify the dispersion to a low pH (e.g., pH 2.5) with a standardized solution of

a strong acid (e.g., 0.1 M HCl).

Titration: Titrate the acidified dispersion with a standardized solution of a strong base (e.g.,

0.1 M NaOH). Record the pH of the solution after each incremental addition of the titrant.

Data Analysis: Plot the pH of the solution as a function of the volume of titrant added. The

pKa is the pH at the half-neutralization point, which corresponds to the midpoint of the buffer

region on the titration curve.

Molecular Weight Determination (Gel Permeation
Chromatography - GPC)
The molecular weight of Carbomer 980 is determined by Gel Permeation Chromatography

(GPC), also known as Size Exclusion Chromatography (SEC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/product/b3030406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight Determination Workflow (GPC)

Start

Dissolve Carbomer 980 in an appropriate mobile phase
(e.g., aqueous buffer with salt)

Filter the sample solution through a
membrane filter (e.g., 0.45 µm)

Calibrate the GPC system with
narrow molecular weight standards

(e.g., polyacrylic acid standards)

Inject the filtered sample into the GPC system

Analyze the resulting chromatogram to determine
the molecular weight distribution

End
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Sample Preparation: Dissolve an accurately weighed amount of Carbomer 980 in the GPC

mobile phase. A typical mobile phase for polyacrylic acid-based polymers is an aqueous

buffer containing a salt (e.g., 0.1 M NaNO₃) to suppress ionic interactions.

Filtration: Filter the sample solution through a membrane filter (e.g., 0.45 µm) to remove any

particulate matter.

GPC System and Conditions:

Columns: Use columns suitable for aqueous GPC of high molecular weight polymers (e.g.,

Ultrahydrogel™, TSKgel® PW series).

Mobile Phase: As described in sample preparation.

Detector: Refractive Index (RI) detector is commonly used.

Calibration: Calibrate the system using narrow molecular weight standards of poly(acrylic

acid) or other suitable water-soluble polymers.

Data Analysis: Inject the filtered sample into the GPC system. The retention time of the

polymer is inversely proportional to its hydrodynamic volume. The molecular weight

distribution is determined by comparing the sample's elution profile to the calibration curve.

Conclusion
Carbomer 980 is a versatile polymer with well-defined physicochemical properties that make it

an invaluable excipient in a wide range of pharmaceutical and cosmetic formulations. Its high

viscosity at low concentrations, clarity in gel formulations, and predictable rheological behavior

are key attributes for product development. Understanding the experimental protocols for

characterizing these properties is essential for ensuring product quality, performance, and

regulatory compliance. This technical guide provides a foundational understanding of

Carbomer 980 to aid researchers and formulation scientists in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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